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Compound of Interest

Compound Name: DMT7

Cat. No.: B15577559

Disclaimer: The following guide provides safety and logistical information for handling N,N-
Dimethyltryptamine (DMT) in a laboratory setting, based on available safety data. The
substance referred to as "DMT7" in the query is not a standard chemical identifier. This
document assumes the query pertains to N,N-Dimethyltryptamine (CAS Number: 61-50-7), a
potent hallucinogenic compound and a Schedule | controlled substance in the United States.[1]
[2][3] All procedures must be conducted in strict accordance with all applicable local, state, and
federal regulations.

This information is intended for researchers, scientists, and drug development professionals in
authorized laboratory settings.

Hazard Identification and Classification

N,N-Dimethyltryptamine is classified as a hazardous chemical.[4] It is toxic if swallowed, in
contact with skin, or if inhaled.[4] It is also a highly flammable liquid and vapor.[4] Due to its
psychoactive properties, it can cause drowsiness or dizziness. High doses may lead to serious
health risks, including seizures, respiratory arrest, and coma.[5][6]

Hazard Summary Table
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Hazard Classification Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids Category 2
and vapour.[4]
Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed.[4]
o H311: Toxic in contact with
Acute Toxicity (Dermal) Category 3 ]
skin.[4]
Acute Toxicity (Inhalation) Category 3 H331: Toxic if inhaled.[4]
) o H319/H320: Causes serious
Serious Eye Damage/Irritation Category 2A S
eye irritation.[4][7]
Specific Target Organ Toxicity H370: Causes damage to
. Category 1
(Single Exposure) organs.[4]
Specific Target Organ Toxicity H336: May cause drowsiness
Category 3

(Single Exposure)

or dizziness.

Reproductive Toxicity

Category 1B

H360D: May damage the
unborn child.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory for handling DMT. The level of PPE should be

determined by a risk assessment of the specific procedure and the quantities being handled.

PPE Selection Workflow

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://dl.novachem.com.au/sds/assets/novachem.sds.D-102.pdf
https://dl.novachem.com.au/sds/assets/novachem.sds.D-102.pdf
https://dl.novachem.com.au/sds/assets/novachem.sds.D-102.pdf
https://dl.novachem.com.au/sds/assets/novachem.sds.D-102.pdf
https://dl.novachem.com.au/sds/assets/novachem.sds.D-102.pdf
https://file.medchemexpress.com/batch_PDF/HY-W576312/N-N-Dimethyltryptamine-N-oxide-SDS-MedChemExpress.pdf
https://dl.novachem.com.au/sds/assets/novachem.sds.D-102.pdf
https://dl.novachem.com.au/sds/assets/novachem.sds.D-102.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Risk Assessment

Assess Procedure:
- Quantity of DMT
- Potential for aerosol/vapor generation
- Duration of handling

Always Required ‘Always Required Always Required Based on Inhalation Risk

Impermeable Gloves

Chemical-Resistant Lab Coat or Apron (e.g., Nitrile, Neoprene) Chemical Splash Goggles or Face Shield
- Check manufacturer's breakthrough time

Respiratory Protection

Primary Control econdary Control

Respiratory Protection Leve
1 .. q If fume hood is not feasible:
Ve @ @) il i (e - Use a NIOSH-approved respirator with organic vapor cartridges

Click to download full resolution via product page
Caption: Workflow for selecting appropriate PPE based on risk assessment.

Quantitative Handling Guidance[4]

Quantity of DMT Required Containment

Up to 25 grams Class Il Biological Safety Cabinet

) Class Il Biological Safety Cabinet or equivalent
25 grams to 1 kilogram .
containment system

) ) Specific containment, a hood, or Class Il
Exceeding 1 kilogram i ) .
Biological Safety Cabinet
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Safe Handling and Storage

Operational Plan:

Training: All personnel must be trained on the specific hazards of DMT and the procedures
outlined in the Safety Data Sheet (SDS).

o Ventilation: Always handle DMT in a well-ventilated area, preferably within a certified
chemical fume hood.[7]

« Ignition Sources: Keep DMT away from heat, sparks, open flames, and other ignition
sources.[4][8] No smoking is permitted in the handling area.[4][8]

o Personal Hygiene: Wash hands thoroughly after handling and before breaks or at the end of
the workday. Do not eat, drink, or smoke when using this product.[7]

o Storage: Store in original, tightly closed containers in a cool, well-ventilated, and secure
location.[4][8] The substance should be stored locked up and may require storage in a vault
designed for drugs of addiction, subject to federal and state regulations.[4]

Emergency Procedures and First Aid

Immediate and appropriate first aid is critical in the event of an exposure.

First Aid Workflow for Exposure
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Caption: Step-by-step first aid procedures for different exposure routes.

Spill Response:

o Evacuate: Immediately evacuate non-essential personnel from the spill area.
« Ventilate: Ensure the area is well-ventilated.

 Ignition Sources: Remove all sources of ignition.[4]

o Containment: Wearing appropriate PPE, control and contain the spill. Avoid breathing
vapors.[4]

o Cleanup: Absorb the spill with inert material (e.g., vermiculite, sand) and place it in a sealed
container for disposal.
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o Decontamination: Clean the spill area thoroughly. Do not allow wash water to enter drains.[4]

Experimental Protocols: Extraction Methodology

The following is a generalized methodology for a common laboratory extraction process.
Specifics may vary based on the source material and desired purity.

Acid-Base Extraction Workflow
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Start: Powdered Source Material
(e.g., Mimosa hostilis root bark)

1. Acidification
- Suspend material in acidic solution
(e.g., dilute mineral acid)
- Converts DMT to a water-soluble salt

2. Filtration
- Separate solid plant material from the acidic aqueous solution

3. Basification
- Add a base (e.g., NaOH) to the aqueous solution
- Converts DMT salt to its freebase form (water-insoluble)

4. Solvent Extraction
- Add a non-polar solvent (e.g., naphtha, chloroform)
- DMT freebase moves into the solvent layer

5. Separation
- Use a separatory funnel to isolate the organic solvent layer containing DMT

6. Evaporation/Precipitation
- Evaporate the solvent or use precipitation techniques
to isolate DMT crystals

End: Isolated DMT
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Generate Waste
(Unused DMT, contaminated materials, empty containers)

Waste Segregation

Contaminated Solids

Contaminated Solvents & Aqueous Solutions Unused or Expired DMT
(Gloves, absorbent pads, glassware)

Collect in separate, sealed, and clearly labeled
hazardous waste containers

Store in a designated, secure hazardous waste
accumulation area, away from incompatible materials

Arrange for disposal via an authorized
hazardous or special waste collection service

Document Disposal Records

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Handling Protocols for N,N-
Dimethyltryptamine (DMT)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577559#personal-protective-equipment-for-
handling-dmt7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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